1-(tert-butoxycarbonyl)-1H-indole-5-boronic acid
Overview
Description
- 1-(tert-butoxycarbonyl)-1H-indole-5-boronic acid is a compound used in organic synthesis.
- It contains an indole ring with a boronic acid functional group and a tert-butoxycarbonyl (Boc) protecting group.
Synthesis Analysis
- The synthesis of this compound involves introducing the Boc group to the indole nitrogen using di-tert-butyl dicarbonate.
- The Boc group can be selectively removed under acidic conditions.
Molecular Structure Analysis
- The molecular formula is C₁₃H₁₅NO₂ , with a molecular weight of 217.26 g/mol .
- The compound has a boronic acid group attached to the indole ring.
Chemical Reactions Analysis
- The Boc group can be selectively removed using trifluoroacetic acid (TFA) or other strong acids.
- The boronic acid moiety can participate in Suzuki coupling reactions for further derivatization.
Physical And Chemical Properties Analysis
- Melting Point : 157-161°C
- Density : 1.2±0.1 g/cm³
- Boiling Point : 374.1±52.0°C at 760 mmHg
Scientific Research Applications
Application 1: Dipeptide Synthesis
- Methods of Application or Experimental Procedures : The compound is used to prepare a series of room-temperature ionic liquids derived from commercially available tert-butoxycarbonyl-protected amino acids (Boc-AAILs). These protected AAILs are then used as the starting materials in dipeptide synthesis with commonly used coupling reagents .
- Results or Outcomes : The distinctive coupling reagent N, N ′-diethylene- N ′′-2-chloroethyl thiophosphoramide was found to enhance amide formation in the Boc-AAILs without the addition of base, giving the dipeptides in satisfactory yields in 15 min .
Application 2: Preparation of tert-butoxycarbonyl Derivatives of Amino Acids
- Methods of Application or Experimental Procedures : The compound is used in the synthesis of Boc derivatives of amino acids using di-tert-butyl pyrocarbonate .
- Results or Outcomes : The influence of conditions of the reactions on the synthesis of Boc derivatives of amino acids using di-tert-butyl pyrocarbonate on the yield of the desired product has been studied .
Application 3: Preparation of Room-Temperature Ionic Liquids
- Summary of the Application : This compound is used in the preparation of room-temperature ionic liquids derived from commercially available tert-butoxycarbonyl-protected amino acids (Boc-AAILs). These ionic liquids have multiple reactive groups, expanding the applicability of AAILs .
- Methods of Application or Experimental Procedures : The compound is used to prepare a series of room-temperature ionic liquids derived from commercially available tert-butoxycarbonyl-protected amino acids (Boc-AAILs). The resulting protected AAILs were used as the starting materials in dipeptide synthesis with commonly used coupling reagents .
- Results or Outcomes : The distinctive coupling reagent N, N ′-diethylene- N ′′-2-chloroethyl thiophosphoramide was found to enhance amide formation in the Boc-AAILs without the addition of base, giving the dipeptides in satisfactory yields in 15 min .
Application 4: Deprotection of tert-butoxycarbonyl (Boc) Amino Acids and Peptides
- Summary of the Application : This compound is used in the deprotection of tert-butoxycarbonyl (Boc) amino acids and peptides at high temperatures using a thermally stable Ionic Liquid .
- Methods of Application or Experimental Procedures : The compound is used in the deprotection of several N-Boc protected aromatic and heteroaromatic compounds using imidazolium based protic ionic liquid .
Application 5: High Temperature Deprotection of Amino Acids and Peptides
- Summary of the Application : This compound is used in the high temperature deprotection of amino acids and peptides in a phosphonium ionic liquid .
- Results or Outcomes : The study extended the possibility for extraction of water soluble polar organic molecules using ionic liquids .
Application 6: Synthesis of Room-Temperature Ionic Liquids
- Summary of the Application : This compound is used in the synthesis of room-temperature ionic liquids derived from commercially available tert-butoxycarbonyl-protected amino acids (Boc-AAILs) .
- Methods of Application or Experimental Procedures : To expand the applicability of AAILs, a series of room-temperature ionic liquids were prepared from commercially available tert-butoxycarbonyl-protected amino acids (Boc-AAILs) .
- Results or Outcomes : The resulting protected AAILs were used as the starting materials in dipeptide synthesis with commonly used coupling reagents .
Safety And Hazards
- Harmful if swallowed or inhaled.
- Avoid skin and eye contact.
- Dispose of properly according to regulations.
Future Directions
- Investigate applications in drug discovery and peptide synthesis.
- Explore modifications for improved stability and reactivity.
Remember that this analysis is based on available information, and further research may yield additional insights. 🌟
properties
IUPAC Name |
[1-[(2-methylpropan-2-yl)oxycarbonyl]indol-5-yl]boronic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16BNO4/c1-13(2,3)19-12(16)15-7-6-9-8-10(14(17)18)4-5-11(9)15/h4-8,17-18H,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LMSHKSBYXDUUBM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=CC2=C(C=C1)N(C=C2)C(=O)OC(C)(C)C)(O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16BNO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10593251 | |
Record name | [1-(tert-Butoxycarbonyl)-1H-indol-5-yl]boronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10593251 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
261.08 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(tert-butoxycarbonyl)-1H-indole-5-boronic acid | |
CAS RN |
317830-84-5 | |
Record name | [1-(tert-Butoxycarbonyl)-1H-indol-5-yl]boronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10593251 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.